4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride

• Molecular Formula: C11H24ClNS
• Molecular Weight: 237.83 g/mol
• IUPAC Name: 4-(2-tert-butylsulfanylethyl)piperidine;hydrochloride
• InChI: InChI=1S/C11H23NS.ClH/c1-11(2,3)13-9-6-10-4-7-12-8-5-10;/h10,12H,4-9H2,1-3H3;1H
• InChI Key: QRYCTISVXLRRHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCC1CCNCC1.Cl

Description

4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is a piperidine derivative characterized by a tert-butylsulfanyl ethyl substituent. Piperidine-based compounds are widely explored in medicinal chemistry due to their versatility in modulating pharmacokinetic and pharmacodynamic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride typically involves the reaction of piperidine with tert-butylsulfanyl ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure it meets the required specifications for industrial applications.

Chemical Reactions Analysis

Types of Reactions

4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the tert-butylsulfanyl group, yielding a simpler piperidine derivative.

Substitution: The ethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or potassium cyanide can be employed under appropriate conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Piperidine derivatives without the tert-butylsulfanyl group.

Substitution: Various substituted piperidine derivatives depending on the nucleophile used.

Scientific Research Applications

4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological targets.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of various chemical products and as a reagent in industrial processes.

Mechanism of Action

The mechanism of action of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride involves its interaction with specific molecular targets. The piperidine ring can interact with receptors or enzymes, potentially modulating their activity. The tert-butylsulfanyl group may also play a role in the compound’s overall biological activity by influencing its binding affinity and specificity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural features and physicochemical parameters of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride with analogous piperidine derivatives:

Compound Name (CAS)	Molecular Formula	Molecular Weight	Substituent Features	LogD (Predicted)	Reference
4-[2-(Tert-butylsulfanyl)ethyl]piperidine HCl	C11H22ClNS	259.82	Tert-butylsulfanyl ethyl group	~2.8 (estimated)
4-[2-(2-Allylphenoxy)ethyl]piperidine HCl (1219949-28-6)	C17H22ClNO	291.82	Allylphenoxy ethyl group	3.1
4-[2-(5-Isopropyl-2-methylphenoxy)ethyl]piperidine HCl (1219949-28-6)	C17H28ClNO	297.86	Isopropyl-methylphenoxy ethyl group	3.5
4-[4-(tert-Butyl)-2-chlorophenoxy]piperidine HCl (1219972-11-8)	C15H23Cl2NO	304.30	tert-Butyl-chlorophenoxy group	4.0
4-[2-(4-Chloro-2-isopropylphenoxy)ethyl]piperidine HCl (1219956-92-9)	C16H23Cl2NO	318.28	Chloro-isopropylphenoxy ethyl group	4.2

Key Observations:

• Lipophilicity : The tert-butylsulfanyl group confers moderate lipophilicity (LogD ~2.8), lower than chlorinated or bulky aromatic substituents (LogD 3.5–4.2). This suggests better aqueous solubility compared to halogenated analogues .

Pharmacological Activity

While direct activity data for the target compound is unavailable, structurally related piperidine derivatives demonstrate diverse bioactivities:

• Antimicrobial Activity: Piperidine-thiopyrimidinones (e.g., compounds 5a–c, 6a–f) exhibit Gram-positive antibacterial and antifungal activity, with MIC values <10 µg/mL . The tert-butylsulfanyl group may enhance membrane disruption via hydrophobic interactions.
• Neurological Targets: Ropinirole hydrochloride (4-[2-(di-n-propylamino)ethyl]indole-2-one HCl) acts as a dopamine D2 receptor agonist, highlighting the role of piperidine-ethylamine motifs in CNS drug design . The tert-butylsulfanyl group’s electron-rich sulfur atom could modulate receptor affinity compared to amino groups.

Biological Activity

4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article aims to synthesize existing research findings regarding its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is $C_{12}H_{19}ClN_2S$ with a molecular weight of approximately 250.81 g/mol. The compound features a piperidine ring substituted with a tert-butylsulfanyl group, which is crucial for its biological activity.

Biological Activity Overview

Research indicates that derivatives of piperidine, including 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride, exhibit a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that piperidine derivatives can inhibit the growth of various microorganisms, including bacteria and fungi. For instance, compounds similar to 4-[2-(Tert-butylsulfanyl)ethyl]piperidine have demonstrated significant antibacterial properties against strains such as Staphylococcus aureus and Escherichia coli .
• Anticancer Properties : Some piperidine derivatives have been evaluated for their cytotoxic effects on cancer cell lines. Research has indicated that these compounds may induce apoptosis in cancer cells while exhibiting low toxicity to normal cells .
• CNS Activity : The compound's structure suggests potential interactions with central nervous system receptors, which could lead to applications in treating neurological disorders .

The biological activity of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is thought to involve interactions with various molecular targets:

• Enzyme Inhibition : Piperidine derivatives can act as inhibitors for specific enzymes involved in metabolic pathways, potentially leading to altered physiological responses .
• Receptor Modulation : The compound may interact with neurotransmitter receptors, affecting synaptic transmission and influencing mood and behavior .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against S. aureus and E. coli
Anticancer	Induces apoptosis in various cancer cell lines
CNS Effects	Potential modulation of neurotransmitter receptors

Case Study: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of piperidine derivatives, 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride was tested against multiple bacterial strains. The minimum inhibitory concentrations (MICs) were measured, revealing potent activity at concentrations as low as 0.5 µg/mL for certain strains . This positions the compound as a promising candidate for further development in antimicrobial therapies.

Case Study: Cytotoxicity Assessment

A cytotoxicity assessment using the MTT assay demonstrated that the compound exhibits selective toxicity towards cancer cells compared to non-cancerous cells. The selectivity index (SI) calculated showed values greater than 1.0, indicating a favorable safety profile for potential therapeutic use .